Cas no 14267-17-5 (Nickel diethyldithiocarbamate)

• Product Name: Nickel diethyldithiocarbamate
• CAS No: 14267-17-5
• MF: C₁₀H₂₀N₂NiS₄
• MW: 355.232598304749
• MDL: MFCD00137706
• CID: 205564
• PubChem ID: 87569257
• Update Time: 2025-06-26

Nickel diethyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• Nickel,bis(N,N-diethylcarbamodithioato-kS,kS')-, (SP-4-1)-
• Nickel Diethyldithiocarbamate
• Diethyldithiocarbamic Acid Nickel Salt
• N,N-diethylcarbamodithioate,nickel(2+)
• Bis(diethyldithiocarbamato)nickel
• bis(diethyldithio-carbamate)nickel
• bis(diethyldithiocarbamato-S,S')nickel
• s’)-bis(diethylcarbamodithioato-(sp-4-1)-nicke
• Nickel, bis(diethylcarbamodithioato-S,S')-, (SP-4-1)-
• N,N-diethylcarbamodithioate; nickel(2+)
• Nickel, bis(diethylcarbamodithioato-kappaS,kappaS')-, (SP-4-1)-
• Nickel, bis(N,N-diethylcarbamodithioato-kappaS,kappaS')-, (SP-4-1)-
• Nickel(2+) bis(diethylcarbamodithioate)
• D2879
• 52610-81-8
• N,N-diethylcarbamodithioate;nickel(2+)
• SCHEMBL339034
• 14267-17-5
• E78932
• AKOS015838575
• Nickel, bis(diethylcarbamodithioato-.kappa.S,.kappa.S')-, (SP-4-1)-
• Nickel, bis(diethylcarbamodithioato-S,S')-
• EINECS 238-157-4
• A807942
• DTXSID70931579
• nickel(2+) didiethyldithiocarbamate
• ZOIGBQXTHNKXES-UHFFFAOYSA-N
• Nickel diethyldithiocarbamate

• MDL： MFCD00137706
• Inchi： 1S/2C5H11NS2.Ni/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
• InChI Key： NCLUCMXMAPDFGT-UHFFFAOYSA-L
• SMILES： [Ni+2].[S-]C(N(CC)CC)=S.[S-]C(N(CC)CC)=S

Computed Properties

• Exact Mass: 353.98600
• Monoisotopic Mass: 353.986279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 73
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: 383.2°C (estimate)
• Flash Point: 60.5°C
• PSA: 121.26000
• LogP: 3.62120
• Solubility: Not determined
• Vapor Pressure: No data available

Nickel diethyldithiocarbamate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H317-H334-H350-H372
• Warning Statement： P201-P202-P260-P264-P270-P272-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P405-P501
• Hazardous Material transportation number：UN 3282
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Nickel diethyldithiocarbamate

Comprehensive Overview of Nickel Diethyldithiocarbamate (CAS No. 14267-17-5): Properties, Applications, and Industry Insights

Nickel diethyldithiocarbamate (CAS No. 14267-17-5) is a specialized organometallic compound widely recognized for its unique chemical properties and versatile industrial applications. As a nickel-based dithiocarbamate, it belongs to a class of compounds known for their stability, catalytic activity, and functional adaptability. This article delves into the molecular characteristics, practical uses, and emerging trends surrounding this compound, addressing common queries such as "nickel diethyldithiocarbamate solubility" and "CAS 14267-17-5 safety data," which are frequently searched in scientific databases.

The molecular structure of nickel diethyldithiocarbamate features a central nickel ion coordinated with two diethyldithiocarbamate ligands, forming a square-planar geometry. This configuration contributes to its thermal stability and resistance to oxidation, making it valuable in high-temperature processes. Researchers often investigate its "spectroscopic properties" and "coordination chemistry," as evidenced by the growing number of peer-reviewed studies focusing on its behavior in various solvents and matrices.

In industrial applications, CAS 14267-17-5 serves as a critical component in polymer stabilization, where it acts as an antioxidant and UV-light absorber. The rubber and plastics industries frequently utilize its "anti-aging effects" to extend product lifespans, aligning with the global push toward sustainable materials. Additionally, its role as a precursor in nanocatalysis has gained attention, particularly in green chemistry initiatives aiming to reduce heavy metal waste.

Environmental and handling considerations for nickel diethyldithiocarbamate are another hot topic among users. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) are emphasized in "MSDS sheets for nickel complexes." Recent advancements in biodegradable alternatives have also sparked discussions about its "eco-friendly substitutes" in forums and research circles.

From a market perspective, the demand for 14267-17-5 correlates with innovations in material science. Trends like "smart packaging materials" and "high-performance elastomers" drive its adoption, with manufacturers seeking compounds that balance efficacy with regulatory compliance. Analytical techniques such as HPLC and FTIR are commonly employed to verify its purity, addressing quality concerns raised in "nickel diethyldithiocarbamate synthesis protocols" searches.

Future research directions for nickel diethyldithiocarbamate may explore its potential in energy storage systems or as a functional additive in composite materials. As industries prioritize sustainability, its "lifecycle assessment" and "circular economy compatibility" will likely become focal points. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing its relevance in advanced material development.